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Compound of Interest

Compound Name: 1-Methyl-2-(methylthio)imidazole

Cat. No.: B120105

2-Methylthio-3-methylimidazole: A Core
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the basic characteristics of 2-
Methylthio-3-methylimidazole, a heterocyclic compound of interest in pharmaceutical research
and development, primarily recognized as an impurity of the antithyroid agent Methimazole.

Chemical and Physical Properties

2-Methylthio-3-methylimidazole, also known as 1-Methyl-2-(methylthio)imidazole, is a
derivative of imidazole containing a methyl group on a nitrogen atom and a methylthio group on
a carbon atom of the imidazole ring. Its fundamental properties are summarized below.
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Property Value Reference
CAS Number 14486-52-3 [1]
Molecular Formula CsHsN2S [1]
Molecular Weight 128.20 g/mol [1]
1-Methyl-2-
(methylthio)imidazole,
Synonyms _ [1][2]
Methimazole USP Related
Compound C
Appearance Clear Colourless [3]
3 Chloroform (Slightly), Methanol
Solubility [3]

(Slightly)

Predicted Density

1.14 + 0.1 g/cm3

[3]

Predicted pKa

5.88 £0.25

[3]

Storage

Sealed in dry, Room

Temperature

[3]

Synthesis

A specific, detailed experimental protocol for the synthesis of 2-Methylthio-3-methylimidazole is

not readily available in the public domain. However, a plausible synthetic route can be inferred

from the synthesis of analogous thio-substituted imidazoles. The most probable method

involves the S-methylation of the corresponding thione precursor, 1-methyl-1,3-dihydro-2H-

imidazole-2-thione (Methimazole).

A general experimental protocol for a similar transformation involves the reaction of an

imidazole-2-thione with a methylating agent such as dimethyl sulfate in a suitable solvent like

ethanol, often in the presence of a base like sodium hydroxide.[4]
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Caption: Proposed synthesis workflow for 2-Methylthio-3-methylimidazole.

Relationship to Methimazole

2-Methylthio-3-methylimidazole is a known impurity of Methimazole, an active pharmaceutical
ingredient used to treat hyperthyroidism.[3] Methimazole functions by inhibiting the synthesis of
thyroid hormones.[3] The presence of impurities such as 2-Methylthio-3-methylimidazole is a
critical consideration in the quality control of Methimazole formulations.

[ \ Related Substance { ]
J

Click to download full resolution via product page

Caption: Relationship between Methimazole and 2-Methylthio-3-methylimidazole.

Spectral Data
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Detailed, publicly available spectral data (NMR, IR, MS) for 2-Methylthio-3-methylimidazole is
limited. However, spectral databases may contain this information under the name "1-Methyl-2-
methylthio-imidazole" or CAS number 14486-52-3. Researchers are advised to consult
specialized databases for detailed spectral charts and peak lists.

Biological Activity and Reactivity

There is a lack of specific information in the public domain regarding the biological activity and
reactivity of 2-Methylthio-3-methylimidazole. Its primary significance in the context of drug
development is as a process-related impurity of Methimazole.[3] The biological effects of this
compound, if any, have not been extensively studied. Imidazole derivatives, as a class, are
known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory,
antifungal, and antibacterial properties.[5][6] However, these general activities cannot be
directly attributed to 2-Methylthio-3-methylimidazole without specific experimental evidence.

The reactivity of 2-Methylthio-3-methylimidazole has not been well-documented. Based on its
structure, the imidazole ring is expected to exhibit aromatic character. The nitrogen atoms can
act as bases or nucleophiles, and the sulfur atom in the methylthio group could be susceptible
to oxidation.

Applications

The primary application of 2-Methylthio-3-methylimidazole is as a reference standard for the
identification and quantification of impurities in Methimazole drug substances and products.[7]
Its use is crucial for ensuring the purity, safety, and efficacy of Methimazole-containing
pharmaceuticals.

Safety

Detailed safety and toxicity data for 2-Methylthio-3-methylimidazole are not readily available. As
with any chemical compound, it should be handled with appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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